Ethyl 1-(2-fluorophenyl)-4-hydroxypyrazole-3-carboxylate

• CAS RN: 379238-80-9
• Molecular Formula: C12H11FN2O3
• Molecular Weight: 250.23 g/mol
• IUPAC Name: ethyl 1-(2-fluorophenyl)-4-hydroxypyrazole-3-carboxylate
• InChI: InChI=1S/C12H11FN2O3/c1-2-18-12(17)11-10(16)7-15(14-11)9-6-4-3-5-8(9)13/h3-7,16H,2H2,1H3
• InChI Key: DCXSDXNIAZNONG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C=C1O)C2=CC=CC=C2F

Description

Ethyl 1-(2-fluorophenyl)-4-hydroxypyrazole-3-carboxylate is a useful research compound. Its molecular formula is C12H11FN2O3 and its molecular weight is 250.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

KOAc (1.14 g) was added portionwise to a solution of ethyl 4-chloro-2-(2-fluoro-phenylazo)-3-oxobutanoate (2.75 g) in EtOH (30 mL), and the mixture was refluxed for 1 hour. After being cooled to room temperature, the mixture was diluted with EtOAc and washed with H2O (twice) and brine. The organic layer was dried over anhydrous magnesium sulfate and concentrated in vacuo to yield 2.47 g of the title compound. KOAc means potassium acetate.